Cas no 1214366-20-7 (3-Fluoro-5-(pyridin-3-yl)isonicotinic acid)

• Product Name: 3-Fluoro-5-(pyridin-3-yl)isonicotinic acid
• CAS No: 1214366-20-7
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 4925560
• Update Time: 2025-09-26

3-Fluoro-5-(pyridin-3-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(pyridin-3-yl)isonicotinic acid
• 3-Fluoro-5-(pyridin-3-yl)isonicotinic acid

• Inchi： 1S/C11H7FN2O2/c12-9-6-14-5-8(10(9)11(15)16)7-2-1-3-13-4-7/h1-6H,(H,15,16)
• InChI Key： ZWZZPXCLIMEDKN-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C(=O)O)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1
• Topological Polar Surface Area: 63.1

Additional information on 3-Fluoro-5-(pyridin-3-yl)isonicotinic acid

Introduction to 3-Fluoro-5-(pyridin-3-yl)isonicotinic Acid (CAS No: 1214366-20-7)

3-Fluoro-5-(pyridin-3-yl)isonicotinic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the Chemical Abstracts Service Number (CAS No) 1214366-20-7, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a fluoro group and a pyridin-3-yl substituent in its molecular framework imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for developing novel therapeutic agents.

The compound belongs to the class of heterocyclic carboxylic acids, which are widely recognized for their role in pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The fluoro group, in particular, is a well-documented pharmacophore that can modulate the metabolic stability, lipophilicity, and binding affinity of molecules. Its incorporation into 3-Fluoro-5-(pyridin-3-yl)isonicotinic acid enhances the compound's potential as a building block for drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Fluoro-5-(pyridin-3-yl)isonicotinic acid and biological targets. These studies suggest that the compound exhibits promising binding properties with enzymes and receptors involved in various disease pathways. For instance, preliminary research indicates that the molecule may interact with enzymes such as cytochrome P450 (CYP450) isoforms, which are crucial in drug metabolism. Additionally, the pyridin-3-yl moiety is known to enhance binding affinity to certain protein targets, making it an attractive moiety for medicinal chemists.

The synthesis of 3-Fluoro-5-(pyridin-3-yl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group at the 3-position of the isonicotinic acid core is a critical step that demands careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the introduction of the pyridin-3-yl substituent. These synthetic strategies not only improve efficiency but also enhance scalability, which is essential for industrial production.

In terms of biological activity, 3-Fluoro-5-(pyridin-3-yl)isonicotinic acid has shown potential in preclinical studies as an inhibitor of certain kinases and other enzymes implicated in cancer and inflammatory diseases. The unique combination of structural features allows it to modulate multiple signaling pathways simultaneously. For example, studies have demonstrated its ability to inhibit Janus kinases (JAKs), which play a pivotal role in immune responses and inflammation. This dual-action mechanism makes it a promising candidate for therapeutic intervention in autoimmune disorders.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties, including bioavailability and metabolic stability. In the case of 3-Fluoro-5-(pyridin-3-yl)isonicotinic acid, the presence of the fluoro group contributes to its resistance against oxidative degradation, thereby extending its shelf life and efficacy. This property is particularly advantageous in formulations intended for long-term use.

Furthermore, recent research has highlighted the importance of fluorine substitution in enhancing receptor binding affinity. The electronic properties of fluorine can influence both hydrophobicity and hydrogen bonding interactions, leading to improved target engagement. This has been observed in various drug candidates where fluorine substitution has led to higher potency and selectivity. The application of this principle to 3-Fluoro-5-(pyridin-3-yli sonicotinic acid) suggests that further optimization may yield even more effective therapeutic agents.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and structural modifications. The synthesis of complex molecules like 3-fluoro 5 ( pyridin 3 yl ) i sonicotinic acid CAS NO1214366 20 7 often requires interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. High-throughput screening (HTS) techniques have been instrumental in identifying lead compounds with promising biological activity. Once identified, these leads undergo rigorous optimization to enhance their pharmacological properties while minimizing side effects.

One notable aspect of working with heterocyclic compounds such as 3-fluoro 5 ( pyridin 3 yl ) i sonicotinic acid CAS NO1214366 20 7 is their versatility as scaffolds for drug design. By modifying various functional groups within the molecule, chemists can fine-tune its biological activity to target specific disease mechanisms. For instance, altering the electronic distribution around the nitrogen atoms or introducing additional substituents can significantly impact enzyme inhibition or receptor binding.

The pharmacokinetic profile of a drug is another critical factor that influences its clinical success. Fluorinated compounds often exhibit favorable pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. These attributes are particularly relevant for oral formulations where absorption and distribution play a crucial role. Studies on 3-fluoro 5 ( pyridin 3 yl ) i sonicotinic acid CAS NO1214366 20 7 have shown that its fluorine substitution imparts resistance against enzymatic degradation, allowing for prolonged half-life and improved bioavailability.

In conclusion, 3-fluoro 5 ( pyridin 3 yl ) i sonicotinic acid CAS NO1214366 20 7 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic reactions that highlight modern synthetic methodologies used in drug development today . The presence o f th e fluo ro group an d th e py ridi n - 3 - yl substituent endows it wi th promi ssi ng bi o logical acti vi ty an d pharma cokineti c properti es . As researc h conti nues t o explo re thi s compoun d ' s pot enti al , i t is likely t o play an i mportant r ol e i n future dr u g des ign an d dev elopm ent strate gi es . p >